N-(6-fluorobenzo[d]thiazol-2-yl)-3-methoxy-N-(2-morpholinoethyl)benzamide hydrochloride
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Overview
Description
“N-(6-fluorobenzo[d]thiazol-2-yl)-3-methoxy-N-(2-morpholinoethyl)benzamide hydrochloride” is a complex chemical compound that has been investigated for various potential therapeutic applications. It is related to a series of compounds that have been synthesized and evaluated for their anti-inflammatory, analgesic, ulcerogenic, and lipid peroxidation activities .
Synthesis Analysis
The synthesis of similar compounds involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The intermediate compounds are then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The molecular structure of this compound is complex, and its analysis would be based on IR, 1H, 13C NMR, and mass spectral data . The structure is in good agreement with elemental and spectral data .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds include the treatment of hydrazide with carbon disulfide in an alkaline medium, and the treatment of hydrazide with appropriate aromatic acids in the presence of phosphorus .Scientific Research Applications
Fluorescence Properties and Chemodosimetry
One area of application for compounds related to N-(6-fluorobenzo[d]thiazol-2-yl)-3-methoxy-N-(2-morpholinoethyl)benzamide hydrochloride is in the development of fluorogenic chemodosimeters. For example, a thioamide derivative of 8-hydroxyquinoline-benzothiazole showed highly Hg2+-selective fluorescence enhancing properties in aqueous acetonitrile solution. This specificity could be leveraged in environmental monitoring and analytical chemistry for the selective detection of mercury ions, highlighting its potential in environmental conservation and public health (Song et al., 2006).
Antimicrobial Applications
Another scientific application is in the antimicrobial domain. Fluoro-substituted benzothiazole compounds have been synthesized and evaluated for their antimicrobial activities. The structural inclusion of fluorobenzenes and benzothiazoles, similar in structure to the compound of interest, has shown a range of biodynamic properties, potentially offering new avenues for the development of antimicrobial agents (Jagtap et al., 2010).
Gastrokinetic Activity
Research on benzamide derivatives, including those with morpholinoethyl groups, has explored their gastrokinetic activity. These compounds were found to affect gastric emptying in animal models, suggesting potential applications in the treatment of gastrointestinal motility disorders. The specific structural characteristics of these compounds contribute to their activity, offering insights into drug design for gastrointestinal health (Kato et al., 1992).
Mechanism of Action
Target of Action
The primary target of this compound is the cyclooxygenase enzymes (COX-1 and COX-2) . These enzymes play a crucial role in the biosynthesis of prostaglandins, which are involved in inflammation and pain .
Mode of Action
The compound interacts with its targets, the COX enzymes, by inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain .
Biochemical Pathways
The compound affects the arachidonic acid pathway . Normally, arachidonic acid is converted to prostaglandins and leukotrienes by the cyclooxygenase and 5-lipoxygenase pathways, respectively . By inhibiting the COX enzymes, the compound disrupts this pathway, reducing the production of prostaglandins .
Pharmacokinetics
The compound’s molecular weight (2723) and predicted density (1438±006 g/cm3) suggest that it may have favorable bioavailability .
Result of Action
The inhibition of the COX enzymes and the subsequent reduction in prostaglandin production result in anti-inflammatory and analgesic effects . This can alleviate symptoms in conditions characterized by inflammation and pain .
Safety and Hazards
Future Directions
The future directions for this compound could involve further investigation of its potential therapeutic applications. Given the anti-inflammatory and analgesic activities of related compounds, it could be of interest in the development of new drugs for the treatment of conditions involving inflammation and pain .
properties
IUPAC Name |
N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxy-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22FN3O3S.ClH/c1-27-17-4-2-3-15(13-17)20(26)25(8-7-24-9-11-28-12-10-24)21-23-18-6-5-16(22)14-19(18)29-21;/h2-6,13-14H,7-12H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYOAYQYSGNTUAI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)N(CCN2CCOCC2)C3=NC4=C(S3)C=C(C=C4)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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